Cas no 2034223-23-7 (N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine)

• Product Name: N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine
• CAS No: 2034223-23-7
• MF: C₁₆H₁₆N₆OS
• MW: 340.402840614319
• CID: 5961413
• PubChem ID: 119103802
• Update Time: 2025-07-28

N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine
• N-{1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]azetidin-3-yl}pyrimidin-2-amine
• 2034223-23-7
• F6550-4619
• (4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
• (4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• AKOS026696655

• Inchi： 1S/C16H16N6OS/c1-11-13(24-16(19-11)21-7-2-3-8-21)14(23)22-9-12(10-22)20-15-17-5-4-6-18-15/h2-8,12H,9-10H2,1H3,(H,17,18,20)
• InChI Key： RAPKUPBHINKITK-UHFFFAOYSA-N
• SMILES： S1C(N2C=CC=C2)=NC(C)=C1C(N1CC(C1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 340.11063033g/mol
• Monoisotopic Mass: 340.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine

Comprehensive Overview of N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine (CAS No. 2034223-23-7)

N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine (CAS No. 2034223-23-7) is a novel heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule features a unique combination of thiazole, pyrrole, and pyrimidine moieties, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.

The structural complexity of N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine offers multiple sites for molecular interactions, enhancing its binding affinity to biological targets. This characteristic is crucial for developing high-efficacy drugs with minimal side effects, a key focus in modern pharmacology. Recent studies have explored its role in modulating specific signaling pathways, which are often dysregulated in various diseases, including oncology and inflammatory conditions.

From a synthetic perspective, the preparation of N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine involves multi-step organic reactions, including cyclization and acylation processes. The compound's stability under physiological conditions has been a subject of investigation, given its potential for oral bioavailability—a highly sought-after property in drug development. Researchers are also examining its metabolic profile to ensure compatibility with human biochemistry.

In the context of market dynamics, N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine represents a growing segment of small-molecule therapeutics. The global demand for innovative kinase inhibitors and targeted therapies has surged, driven by advancements in personalized medicine. Pharmaceutical companies are actively investing in similar compounds to address unmet medical needs, particularly in oncology and autoimmune diseases.

One of the most frequently asked questions about N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine revolves around its mechanism of action. Preliminary data suggest that it may inhibit specific kinases involved in cell proliferation and inflammation, making it a potential candidate for combination therapies. Another common inquiry concerns its synthetic accessibility, which is critical for scaling up production in industrial settings.

The future prospects for N-{1-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonylazetidin-3-yl}pyrimidin-2-amine are promising, with ongoing preclinical studies evaluating its efficacy and safety. As the scientific community continues to explore its applications, this compound could play a pivotal role in next-generation therapeutics. Its unique structural features and biological activity make it a standout molecule in the ever-evolving landscape of drug discovery.